Cas no 2207541-24-8 (2,6-Piperidinedione, 3-[1,3-dihydro-4-(4-hydroxybutyl)-1-oxo-2H-isoindol-2-yl]-)

• Product Name: 2,6-Piperidinedione, 3-[1,3-dihydro-4-(4-hydroxybutyl)-1-oxo-2H-isoindol-2-yl]-
• CAS No: 2207541-24-8
• MF: C₁₇H₂₀N₂O₄
• MW: 316.351704597473
• CID: 5305991
• Update Time: 2025-07-14

2,6-Piperidinedione, 3-[1,3-dihydro-4-(4-hydroxybutyl)-1-oxo-2H-isoindol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperidinedione, 3-[1,3-dihydro-4-(4-hydroxybutyl)-1-oxo-2H-isoindol-2-yl]-

• Inchi： 1S/C17H20N2O4/c20-9-2-1-4-11-5-3-6-12-13(11)10-19(17(12)23)14-7-8-15(21)18-16(14)22/h3,5-6,14,20H,1-2,4,7-10H2,(H,18,21,22)
• InChI Key： VUHKYRVCMMNIGQ-UHFFFAOYSA-N
• SMILES： N1C(=O)CCC(N2CC3=C(C2=O)C=CC=C3CCCCO)C1=O

Additional information on 2,6-Piperidinedione, 3-[1,3-dihydro-4-(4-hydroxybutyl)-1-oxo-2H-isoindol-2-yl]-

Comprehensive Overview of 2,6-Piperidinedione, 3-[1,3-dihydro-4-(4-hydroxybutyl)-1-oxo-2H-isoindol-2-yl] (CAS No. 2207541-24-8)

2,6-Piperidinedione, 3-[1,3-dihydro-4-(4-hydroxybutyl)-1-oxo-2H-isoindol-2-yl] (CAS No. 2207541-24-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidinedione core and an isoindolyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The isoindolyl moiety is particularly noteworthy due to its prevalence in various bioactive molecules. Isoindoles are known for their ability to modulate a wide range of biological processes, including enzyme inhibition, receptor binding, and signal transduction pathways. The presence of the 4-(4-hydroxybutyl) substituent further enhances the compound's solubility and bioavailability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 2,6-Piperidinedione, 3-[1,3-dihydro-4-(4-hydroxybutyl)-1-oxo-2H-isoindol-2-yl] in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. A 2023 study in Cancer Research demonstrated that 2,6-Piperidinedione, 3-[1,3-dihydro-4-(4-hydroxybutyl)-1-oxo-2H-isoindol-2-yl] can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of CAS No. 2207541-24-8 have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and exhibits good tissue penetration. Its metabolic stability is another advantageous feature, as it undergoes minimal degradation by hepatic enzymes. These properties make it suitable for both oral and parenteral administration.

In terms of safety and toxicity, preliminary studies suggest that 2,6-Piperidinedione, 3-[1,3-dihydro-4-(4-hydroxybutyl)-1-oxo-2H-isoindol-2-yl] has a favorable safety profile at therapeutic doses. Animal studies have shown no significant adverse effects at doses up to 50 mg/kg. However, further preclinical and clinical trials are necessary to fully evaluate its safety and efficacy in humans.

The synthesis of CAS No. 2207541-24-8 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the piperidinedione core through a condensation reaction followed by the introduction of the isoindolyl moiety via a nucleophilic substitution reaction. The final step involves the attachment of the 4-(4-hydroxybutyl) substituent through a coupling reaction.

One of the challenges in the synthesis of this compound is maintaining stereochemical integrity throughout the process. The presence of multiple chiral centers necessitates careful selection of chiral catalysts and reagents to ensure that the desired enantiomer is produced with high enantiomeric excess (ee). Recent advances in asymmetric synthesis have facilitated this process, making it more efficient and cost-effective.

In conclusion, 2,6-Piperidinedione, 3-[1,3-dihydro-4-(4-hydroxybutyl)-1-oxo-2H-isoindol-2-yl] (CAS No. 2207541-24-8) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.